Cas no 15862-31-4 (3-bromo-5-nitro-pyridin-2-amine)

• Product Name: 3-bromo-5-nitro-pyridin-2-amine
• CAS No: 15862-31-4
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• MDL: MFCD00955628
• CID: 50233
• PubChem ID: 2734412
• Update Time: 2025-11-06

3-bromo-5-nitro-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitropyridin-2-amine
• 2-PYRIDINAMINE, 3-BROMO-5-NITRO-
• AURORA KA-367
• 2-Amino-3-bromo-5-nitropyridine
• Pyridine,2-amino-3-bromo-5-nitro- (6CI,7CI,8CI)
• 2-Amino-3-bromo-5-nitropyridine,98%
• 2-Amino-3-bromo-5-nitropyridine 98%
• 2-AMino-3-broMo-5-nitropyridine, 98% 1GR
• 3-Bromo-5-nitro-pyridin-2-ylamine
• 3-bromo-5-nitro-2-pyridylamine
• 3-bromo-5-nitro-pyridin-2-amine
• ZERO/006111
• PubChem1148
• KSC496A7L
• OFXNHXMPRZDIDM-UHFFFAOYSA-N
• 2-amino-3-bromo-5-nitro pyridine
• EBD47584
• BCP22224
• STK782782
• SBB013866
• RP05063
• AB07
• PS-5451
• AB07738
• 3-BROMO-5-NITRO-2-PYRIDINAMINE
• CS-W002708
• A3497
• 15862-31-4
• MFCD00955628
• SCHEMBL914310
• AM20050844
• AKOS001729591
• DTXSID20370292
• Z1267727489
• EN300-93430
• CHEMBL1620027
• AC-6253
• Q-103356
• FT-0637285
• SY031463
• DB-023761

• MDL： MFCD00955628
• Inchi： 1S/C5H4BrN3O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H,(H2,7,8)
• InChI Key： OFXNHXMPRZDIDM-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.94900
• Monoisotopic Mass: 216.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.9128 (rough estimate)
• Melting Point: 215-219 ºC
• Boiling Point: 347.3℃ at 760 mmHg
• Flash Point: 163.8 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 84.73000
• LogP: 2.43890
• Solubility: Not available

3-bromo-5-nitro-pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-bromo-5-nitro-pyridin-2-amine

Research Briefing on 3-bromo-5-nitro-pyridin-2-amine (CAS: 15862-31-4) in Chemical Biology and Pharmaceutical Applications

3-bromo-5-nitro-pyridin-2-amine (CAS: 15862-31-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a pyridine core substituted with bromo and nitro groups at positions 3 and 5, respectively, and an amine group at position 2, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-bromo-5-nitro-pyridin-2-amine as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications to the pyridine scaffold, including the bromo and nitro substituents, significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The compound's ability to undergo further functionalization, such as Suzuki-Miyaura cross-coupling reactions, was also highlighted as a critical feature for diversifying its applications in drug design.

Another notable application of 3-bromo-5-nitro-pyridin-2-amine was reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters, where it was utilized in the development of antimicrobial agents targeting multidrug-resistant bacterial strains. The study revealed that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, with minimal cytotoxicity to human cells. The nitro group was identified as a crucial moiety for enhancing the compounds' antibacterial efficacy, while the bromo substituent facilitated further structural optimization.

Recent advancements in synthetic methodologies have also expanded the utility of 3-bromo-5-nitro-pyridin-2-amine. A 2023 publication in Organic Letters described a novel one-pot synthesis route for this compound, significantly improving its yield and purity compared to traditional methods. This innovation has streamlined its production for large-scale pharmaceutical applications, making it more accessible for industrial use. Additionally, computational studies have provided insights into the compound's reactivity and potential for further derivatization, paving the way for its use in targeted drug delivery systems.

Despite its promising applications, challenges remain in the optimization of 3-bromo-5-nitro-pyridin-2-amine-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may focus on exploring its potential in oncology, particularly as a scaffold for kinase inhibitors, or in infectious diseases as a platform for novel antimicrobial agents. Collaborative efforts between academia and industry will be essential to fully realize the compound's potential in addressing unmet medical needs.